Cas no 21746-02-1 (2,5-Piperazinedione, 3-phenyl-)

2,5-Piperazinedione, 3-phenyl- structure
21746-02-1 structure
Product name:2,5-Piperazinedione, 3-phenyl-
CAS No:21746-02-1
MF:C10H10N2O2
MW:190.198602199554
CID:1403814

2,5-Piperazinedione, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione, 3-phenyl-
    • 3-phenyl-2,5-diketopiperazine
    • Cefaclor Impurity K
    • Inchi: 1S/C10H10N2O2/c13-8-6-11-10(14)9(12-8)7-4-2-1-3-5-7/h1-5,9H,6H2,(H,11,14)(H,12,13)
    • InChI Key: CVXXCIJNZNETDW-UHFFFAOYSA-N
    • SMILES: N1CC(=O)NC(C2=CC=CC=C2)C1=O

Computed Properties

  • Exact Mass: 190.0743

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 554.7±50.0 °C(Predicted)
  • PSA: 58.2
  • pka: 12.47±0.40(Predicted)

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